Cas no 95904-25-9 (2-Bromo-N-tert-butylbutanamide)

2-Bromo-N-tert-butylbutanamide is a brominated amide compound with applications in organic synthesis and pharmaceutical research. Its tert-butyl group enhances steric hindrance, influencing reactivity and selectivity in nucleophilic substitution and coupling reactions. The bromine atom at the β-position provides a versatile handle for further functionalization, making it a valuable intermediate in the preparation of complex molecules. This compound is particularly useful in medicinal chemistry for the development of bioactive analogs. Its stability under standard conditions ensures ease of handling and storage. High purity grades are available to meet rigorous research and industrial requirements, supporting reproducible results in synthetic workflows.

2-Bromo-N-tert-butylbutanamide structure

95904-25-9 structure

Product Name:2-Bromo-N-tert-butylbutanamide

CAS No:95904-25-9

MF:C₈H₁₆BrNO

MW:222.122741699219

MDL:MFCD00297061

CID:871155

PubChem ID:16481147

Update Time:2025-11-02

2-Bromo-N-tert-butylbutanamide Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-N-(tert-butyl)butanamide
- 2-bromo-N-tert-butylbutanamide
- SCHEMBL6485296
- BB 0217239
- 95904-25-9
- BS-36296
- AKOS000100147
- MFCD00297061
- AKOS016340779
- DTXSID00586132
- 2-Bromo-N-tert-butylbutanamide
- MDL： MFCD00297061
- Inchi： 1S/C8H16BrNO/c1-5-6(9)7(11)10-8(2,3)4/h6H,5H2,1-4H3,(H,10,11)
- InChI Key： DCTDIBXHVGIXFZ-UHFFFAOYSA-N
- SMILES： BrC(CC)C(NC(C)(C)C)=O

Computed Properties

Exact Mass: 221.04153g/mol
Monoisotopic Mass: 221.04153g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 290.6±23.0 °C at 760 mmHg
Flash Point: 129.5±22.6 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-N-tert-butylbutanamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Bromo-N-tert-butylbutanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	039051-1g	2-Bromo-N-(tert-butyl)butanamide	95904-25-9	95%	1g	￡29.00	2022-03-01
Fluorochem	039051-5g	2-Bromo-N-(tert-butyl)butanamide	95904-25-9	95%	5g	￡84.00	2022-03-01
TRC	B567308-50mg	2-Bromo-N-tert-butylbutanamide	95904-25-9		50mg	$ 50.00	2022-06-07
TRC	B567308-100mg	2-Bromo-N-tert-butylbutanamide	95904-25-9		100mg	$ 65.00	2022-06-07
TRC	B567308-500mg	2-Bromo-N-tert-butylbutanamide	95904-25-9		500mg	$ 80.00	2022-06-07
abcr	AB217744-1 g	2-Bromo-N-(tert-butyl)butanamide; 95%	95904-25-9		1 g	€94.10	2023-07-20
abcr	AB217744-5 g	2-Bromo-N-(tert-butyl)butanamide; 95%	95904-25-9		5 g	€218.80	2023-07-20
abcr	AB217744-1g	2-Bromo-N-(tert-butyl)butanamide, 95%; .	95904-25-9	95%	1g	€94.10	2025-03-19
abcr	AB217744-5g	2-Bromo-N-(tert-butyl)butanamide, 95%; .	95904-25-9	95%	5g	€218.80	2025-03-19
eNovation Chemicals LLC	Y1244900-5g	2-BROMO-N-(TERT-BUTYL)BUTANAMIDE	95904-25-9	95%	5g	$175	2024-06-07